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Compound of Interest

Compound Name:

7-Amino-4-methyl-3-

coumarinacetic acid N-

succinimidyl ester

CAS No.: 113721-87-2

Cat. No.: B045129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the use of Aminomethylcoumarin Acetate

(AMCA)-NHS Ester for the fluorescent labeling of antibodies and other proteins for flow

cytometry applications. AMCA is a bright blue fluorescent dye that is well-suited for multicolor

flow cytometry experiments due to its minimal spectral overlap with commonly used green and

red fluorophores.[1][2] The N-hydroxysuccinimide (NHS) ester functional group allows for

efficient and stable covalent labeling of primary amines on target proteins.[2][3]

Introduction to AMCA-NHS Ester
AMCA-NHS ester (succinimidyl-7-amino-4-methylcoumarin-3-acetic acid) is a popular amine-

reactive fluorescent labeling reagent.[3] It reacts with primary amines, such as the side chain of

lysine residues, at a pH range of 7-9 to form a stable amide bond.[3][4] This characteristic

makes it an excellent choice for labeling antibodies and other proteins for use in various

immunofluorescence-based assays, including flow cytometry.[3][5][6] Key features of AMCA
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include its large Stokes shift, high resistance to photobleaching, and pH-independent

fluorescence between pH 4 and 10.[1][3]

Key Characteristics and Spectral Properties
Proper experimental design and data interpretation in flow cytometry rely on a thorough

understanding of the fluorophore's spectral properties.

Property Value Notes

Excitation Maximum (λex) ~345-348 nm[1][5][7]

Compatible with UV (355 nm)

or violet (405 nm) lasers on

flow cytometers.[8]

Emission Maximum (λem) ~435-450 nm[1][5][7]
Emits in the blue region of the

spectrum.

Molar Extinction Coefficient (ε)
~17,400 - 19,000 cm⁻¹M⁻¹[1]

[3][7]

Indicates high efficiency of light

absorption.

Molecular Weight 330.3 g/mol [3][7]

Reactivity Primary amines[3][6]
Reacts with lysine residues

and the N-terminus of proteins.

Solubility DMSO, DMF[3]
Prepare stock solutions in

anhydrous solvents.

Storage
-20°C in the dark,

desiccated[1][4][7]

NHS esters are moisture-

sensitive.[2][9]

Experimental Protocols
Antibody Labeling with AMCA-NHS Ester
This protocol outlines the steps for conjugating AMCA-NHS ester to a typical IgG antibody.

Materials:

Purified antibody (free of amine-containing buffers like Tris or glycine, and stabilizers like

BSA)[10][11]
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AMCA-NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5 or 0.05 M Sodium Borate, pH 8.5[2]

[10]

Purification resin (e.g., Sephadex G-25) or dialysis equipment

Phosphate Buffered Saline (PBS)

Protocol:

Antibody Preparation:

Ensure the antibody is at a concentration of at least 2 mg/mL in an amine-free buffer.[10] If

necessary, perform a buffer exchange into the Reaction Buffer.[2]

AMCA-NHS Ester Stock Solution Preparation:

Allow the vial of AMCA-NHS ester to equilibrate to room temperature before opening to

prevent moisture condensation.[2][9]

Prepare a 10 mg/mL stock solution of AMCA-NHS ester in anhydrous DMSO. This solution

should be prepared fresh as NHS esters are moisture-sensitive.[10]

Conjugation Reaction:

Adjust the pH of the antibody solution to 8.3-8.5 if not already in the optimal Reaction

Buffer.[10][12]

Calculate the required volume of the AMCA-NHS ester stock solution to achieve a desired

molar excess. A 10- to 20-fold molar excess of dye to antibody is a good starting point, but

this should be optimized for each antibody.[12]

Slowly add the calculated amount of AMCA-NHS ester solution to the antibody solution

while gently vortexing.[12]
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Incubate the reaction for 1-2 hours at room temperature, protected from light.[12]

Purification of the Labeled Antibody:

Remove unconjugated AMCA-NHS ester using a gel filtration column or by dialysis against

PBS.[10]

Collect the first colored fractions, which contain the labeled antibody.[10]

Storage of the Labeled Antibody:

Store the purified AMCA-labeled antibody at 4°C for short-term storage or at -20°C in

single-use aliquots for long-term storage.[2][13] Protect from light.[14]

Preparation

Conjugation Purification & Storage

Antibody Preparation
(≥2 mg/mL, amine-free buffer)

Conjugation Reaction
(pH 8.3-8.5, RT, 1-2h, dark)

AMCA-NHS Ester Stock
(10 mg/mL in DMSO, fresh)

Purification
(Gel filtration or Dialysis)

Storage
(4°C or -20°C, protected from light)

Click to download full resolution via product page

Antibody Labeling Workflow

Cell Staining for Flow Cytometry
This protocol provides a general procedure for staining cells with an AMCA-conjugated

antibody.

Materials:

Cell suspension (1 x 10⁷ cells/mL)

AMCA-conjugated antibody
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Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Flow cytometry tubes

(Optional) Fc receptor blocking solution

(Optional) Viability dye

Protocol:

Cell Preparation:

Harvest cells and wash them once with cold Flow Cytometry Staining Buffer.[12]

Resuspend the cells to a concentration of 1 x 10⁷ cells/mL in the staining buffer.[12]

Staining:

Aliquot 100 µL of the cell suspension (1 x 10⁶ cells) into flow cytometry tubes.[12]

(Optional) To reduce non-specific binding, incubate the cells with an Fc receptor blocking

solution.[10][14]

Add the optimal concentration of the AMCA-conjugated antibody. This concentration

should be determined by titration (typically 0.1-10 µg/mL).[12]

Incubate for 20-30 minutes at 4°C, protected from light.[10]

Washing:

Add 1-2 mL of ice-cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300-

400 x g for 5 minutes at 4°C.[10]

Carefully decant the supernatant and repeat the wash step two more times.[10]

Flow Cytometry Analysis:

Resuspend the cell pellet in an appropriate volume of Flow Cytometry Staining Buffer.
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Acquire data on a flow cytometer equipped with a UV or violet laser for AMCA excitation.

[8] Use a blue emission filter (e.g., 450/50 nm).[8]

Include appropriate controls, such as unstained cells and single-color controls for

compensation.[8]
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Antibody Staining
(AMCA-conjugate, 4°C, 20-30 min, dark)

Wash Step 1

Wash Step 2

Wash Step 3

Flow Cytometry Analysis
(UV/Violet Laser)

End: Data Acquisition
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Cell Staining Workflow
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Troubleshooting
Issue Possible Cause Suggested Solution

Weak or No Signal
Insufficient antibody

concentration.

Titrate the antibody to

determine the optimal

concentration.[14][15]

Low antigen expression.

Use a positive control with

known antigen expression.

Consider using a brighter

fluorophore if expression is

very low.[14][15]

Degraded antibody or

fluorophore.

Ensure proper storage of the

conjugated antibody (4°C,

protected from light).[14]

Inefficient labeling.
Optimize the dye-to-antibody

molar ratio during conjugation.

High Background Non-specific antibody binding.
Use an Fc receptor block.[14]

Include an isotype control.[14]

Excess antibody.

Decrease the antibody

concentration and ensure

thorough washing.

Cell death and debris.

Use a viability dye to exclude

dead cells from the analysis.

Handle cells gently to avoid

lysis.

Application in Signaling Pathways
AMCA-conjugated antibodies are valuable tools for investigating signaling pathways by flow

cytometry. For instance, they can be used to detect the phosphorylation status of key signaling

proteins, providing insights into cellular activation and function.
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MAPK/ERK Signaling Pathway Example
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MAPK/ERK Pathway Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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